Cas no 1057676-66-0 (3-(3-bromo-5-fluorophenyl)propanenitrile)

• Product Name: 3-(3-bromo-5-fluorophenyl)propanenitrile
• CAS No: 1057676-66-0
• MF: C₉H₇BrFN
• MW: 228.06098484993
• CID: 6377809
• PubChem ID: 53434305
• Update Time: 2025-08-05

3-(3-bromo-5-fluorophenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-fluorophenyl)propanenitrile
• Benzenepropanenitrile, 3-bromo-5-fluoro-
• SCHEMBL24289637
• 1057676-66-0
• AKOS017553970
• CS-0305764
• EN300-1898345

• Inchi： 1S/C9H7BrFN/c10-8-4-7(2-1-3-12)5-9(11)6-8/h4-6H,1-2H2
• InChI Key： PTLVXCLFAIXMGZ-UHFFFAOYSA-N
• SMILES： C1(CCC#N)=CC(F)=CC(Br)=C1

Computed Properties

• Exact Mass: 226.97459g/mol
• Monoisotopic Mass: 226.97459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.495±0.06 g/cm3(Predicted)
• Boiling Point: 318.8±27.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(3-bromo-5-fluorophenyl)propanenitrile

3-(3-Bromo-5-Fluorophenyl)Propanenitrile: A Comprehensive Overview

The compound 3-(3-bromo-5-fluorophenyl)propanenitrile, also identified by the CAS number 1057676-66-0, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a bromine atom at the 3-position and a fluorine atom at the 5-position of the phenyl ring, with a nitrile group attached to the third carbon of the propanenitrile chain. The combination of these functional groups makes this compound highly versatile and valuable in various chemical applications.

Recent studies have highlighted the importance of 3-(3-bromo-5-fluorophenyl)propanenitrile in drug discovery and development. The bromine and fluorine substituents on the phenyl ring contribute to its unique electronic properties, making it an ideal candidate for use as an intermediate in the synthesis of bioactive compounds. For instance, researchers have utilized this compound as a key building block in the development of novel anti-cancer agents, where its ability to target specific cellular pathways has shown promising results.

In addition to its role in pharmaceuticals, 3-(3-bromo-5-fluorophenyl)propanenitrile has also found applications in materials science. The nitrile group present in this compound can undergo various transformations, such as hydrolysis or addition reactions, to yield functional materials with tailored properties. For example, recent advancements have demonstrated its potential in the synthesis of high-performance polymers and advanced coatings, where its ability to form strong intermolecular bonds enhances the durability and flexibility of the resulting materials.

The synthesis of 3-(3-bromo-5-fluorophenyl)propanenitrile typically involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One common approach involves the bromination of a fluorinated phenyl ring followed by alkylation with a nitrile-containing reagent. This process is highly efficient and can be optimized to achieve high yields and purity levels, making it suitable for large-scale production.

From an environmental perspective, the handling and disposal of cas no 1057676-66-0 require careful consideration due to its chemical stability and potential impact on ecosystems. Recent research has focused on developing eco-friendly methods for synthesizing this compound, including the use of biodegradable catalysts and solvent systems that minimize waste generation. These efforts align with global sustainability goals and highlight the importance of responsible chemical practices.

In conclusion, 3-(3-bromo-5-fluorophenyl)propanenitrile, or CAS No 1057676-66-0, is a versatile compound with wide-ranging applications across multiple industries. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and chemical synthesis. As research continues to uncover new uses for this compound, it is expected to play an increasingly important role in advancing technological and medical innovations.